Cas no 116496-01-6 (Benzo[b]thiophen-2-yl(phenyl)methanol)
116496-01-6 structure
Product Name:Benzo[b]thiophen-2-yl(phenyl)methanol
CAS No:116496-01-6
MF:C15H12OS
MW:240.320182800293
CID:842689
PubChem ID:3311304
Update Time:2025-04-19
Benzo[b]thiophen-2-yl(phenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophen-2-yl(phenyl)methanol
- 1-Benzothiophen-2-yl(phenyl)methanol
- Benzo[b]thiophene-2-methanol, α-phenyl-
- 1-benzothien-2-yl(phenyl)methanol
- 2-benzothienyl(phenyl)methanol
- AC1MNXGY
- AK127408
- benzo[b]thiophen-2-yl-phenyl-methanol
- benzo[b]thiophene-2-yl-(phenyl)-methanol
- KB-250729
- SureCN477483
- Benzo[b]thiophene-2-Methanol, alpha-phenyl-
- 116496-01-6
- DTXSID60391340
- SCHEMBL477483
- DB-333887
- ILMXGRVAPAQFTQ-UHFFFAOYSA-N
- (1-benzothiophen-2-yl)(phenyl)methanol
- AKOS003583260
-
- Inchi: 1S/C15H12OS/c16-15(11-6-2-1-3-7-11)14-10-12-8-4-5-9-13(12)17-14/h1-10,15-16H
- InChI Key: ILMXGRVAPAQFTQ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C=C1C(C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 240.06088618g/mol
- Monoisotopic Mass: 240.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 48.5Ų
Benzo[b]thiophen-2-yl(phenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159481-1g |
benzo[b]thiophen-2-yl(phenyl)methanol |
116496-01-6 | 95% | 1g |
$505 | 2021-06-08 | |
| Chemenu | CM159481-1g |
benzo[b]thiophen-2-yl(phenyl)methanol |
116496-01-6 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A169005258-1g |
Benzo[b]thiophen-2-yl(phenyl)methanol |
116496-01-6 | 95% | 1g |
$457.80 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1758676-1g |
Benzo[b]thiophen-2-yl(phenyl)methanol |
116496-01-6 | 95% | 1g |
¥3586.00 | 2024-08-09 |
Benzo[b]thiophen-2-yl(phenyl)methanol Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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